Cas no 1216104-60-7 (2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid)
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid
- 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)aceticacid
- 5-Pyrimidineacetic acid, 2-ethyl-4,6-dimethyl-
- 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid
-
- Inchi: 1S/C10H14N2O2/c1-4-9-11-6(2)8(5-10(13)14)7(3)12-9/h4-5H2,1-3H3,(H,13,14)
- InChI Key: SZBKXQTZUBLOHE-UHFFFAOYSA-N
- SMILES: OC(CC1=C(C)N=C(CC)N=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- XLogP3: 1.3
- Topological Polar Surface Area: 63.1
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01054325-1g |
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 95% | 1g |
¥4494.0 | 2023-04-05 | |
| Enamine | EN300-367228-0.05g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 0.05g |
$768.0 | 2023-06-07 | ||
| Enamine | EN300-367228-0.1g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 0.1g |
$804.0 | 2023-06-07 | ||
| Enamine | EN300-367228-0.25g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 0.25g |
$840.0 | 2023-06-07 | ||
| Enamine | EN300-367228-0.5g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 0.5g |
$877.0 | 2023-06-07 | ||
| Enamine | EN300-367228-1.0g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 1g |
$914.0 | 2023-06-07 | ||
| Enamine | EN300-367228-2.5g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 2.5g |
$1791.0 | 2023-06-07 | ||
| Enamine | EN300-367228-5.0g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 5g |
$2650.0 | 2023-06-07 | ||
| Enamine | EN300-367228-10.0g |
2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 10g |
$3929.0 | 2023-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416391-50mg |
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid |
1216104-60-7 | 95% | 50mg |
¥19353.00 | 2024-08-09 |
2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid
Recent Advances in the Study of 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid (CAS: 1216104-60-7)
The compound 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid (CAS: 1216104-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being investigated for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have explored its chemical properties, synthetic pathways, and biological activities, shedding light on its promising role in medicinal chemistry.
One of the key areas of interest is the compound's potential as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. Researchers have reported that the structural features of 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid, including its pyrimidine core and acetic acid side chain, make it a versatile scaffold for further chemical modifications. These modifications can lead to the development of compounds with enhanced bioactivity and selectivity.
In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 1216104-60-7 in the synthesis of kinase inhibitors. The study highlighted the compound's ability to serve as a precursor for the development of molecules that selectively target protein kinases involved in cancer progression. The researchers employed a combination of computational modeling and experimental assays to optimize the compound's structure, resulting in derivatives with improved binding affinity and pharmacokinetic properties.
Another significant development involves the exploration of 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid in the context of anti-inflammatory drug discovery. A research team from a leading pharmaceutical company reported that derivatives of this compound exhibited potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings suggest that 1216104-60-7 could be a valuable starting point for the design of new anti-inflammatory agents with reduced side effects compared to existing therapies.
Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid. A recent patent application describes a novel catalytic process that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This innovation is expected to facilitate further research and development efforts centered around this promising molecule.
In conclusion, the growing body of research on 2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid (CAS: 1216104-60-7) underscores its potential as a key player in drug discovery and development. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for medicinal chemists. Future studies are likely to explore additional therapeutic applications and further optimize its chemical properties to meet the demands of modern pharmaceutical science.
1216104-60-7 (2-(2-Ethyl-4,6-dimethylpyrimidin-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)